5-(2-Methoxyphenyl)piperidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-(2-Methoxyphenyl)piperidin-2-one” is a compound with the molecular formula C12H15NO2 . It has a molecular weight of 205.26 . This compound is not intended for human or veterinary use and is for research use only.
Molecular Structure Analysis
The molecular structure of “5-(2-Methoxyphenyl)piperidin-2-one” involves a six-membered piperidin-2-one ring attached to a methoxyphenyl group . The piperidin-2-one ring is a common structure in many pharmaceutical compounds .
Chemical Reactions Analysis
While specific chemical reactions involving “5-(2-Methoxyphenyl)piperidin-2-one” are not available, piperidine derivatives are known to undergo a variety of chemical reactions. These include hydrogenation, cyclization, cycloaddition, annulation, and amination .
Physical And Chemical Properties Analysis
“5-(2-Methoxyphenyl)piperidin-2-one” is a powder at room temperature . Its InChI Code is 1S/C12H15NO2/c1-15-11-7-3-2-6-10(11)13-9-5-4-8-12(13)14/h2-3,6-7H,4-5,8-9H2,1H3 .
Scientific Research Applications
Neuroimaging and Receptor Mapping
One primary application of compounds structurally related to 5-(2-Methoxyphenyl)piperidin-2-one is in neuroimaging, specifically using positron emission tomography (PET) to map and quantify serotonin 5-HT1A receptor distribution in the human brain. The development of selective radioligands, such as [11C]WAY-100635 and its derivatives, has enabled detailed studies of 5-HT1A receptors in living human subjects. These studies provide critical insights into the role of serotonin in various psychiatric and neurological disorders by delineating the receptor distribution in conditions such as depression, anxiety, schizophrenia, and epilepsy.
- For instance, studies have used [11C]WAY-100635, a radioligand closely related to 5-(2-Methoxyphenyl)piperidin-2-one, to delineate 5-HT1A receptors in the human brain, providing a foundation for investigating the central serotonin system's role in mental health disorders and the pharmacology of CNS-acting drugs (Pike et al., 1995).
Drug Development and Pharmacology
Compounds like 5-(2-Methoxyphenyl)piperidin-2-one are pivotal in developing new therapeutic agents targeting CNS disorders. By understanding the binding affinities and action mechanisms of these compounds on serotonin receptors, researchers can design drugs with potential applications in treating conditions such as depression, anxiety, schizophrenia, and neurodegenerative diseases.
- Research into metabolites of HIV-1 protease inhibitors demonstrates the broader pharmacological applications of related compounds, highlighting their metabolic pathways and the role of structural analogs in enhancing drug efficacy and safety (Balani et al., 1995).
Exploring the Serotonin System in Psychiatric and Neurological Conditions
Studies utilizing analogs of 5-(2-Methoxyphenyl)piperidin-2-one have significantly contributed to our understanding of the serotonin system's involvement in psychiatric and neurological conditions. By analyzing receptor binding potentials and distributions, researchers can infer the serotonin system's role in the pathophysiology of various disorders and the therapeutic potential of targeting these receptors.
- Investigations into the serotonin type 1A receptor binding in conditions like panic disorder and bipolar depression provide evidence of altered serotonin signaling in these disorders, which could inform targeted therapeutic strategies (Neumeister et al., 2004).
Safety and Hazards
Future Directions
Piperidine derivatives, including “5-(2-Methoxyphenyl)piperidin-2-one”, represent one of the most important synthetic medicinal blocks for drug construction . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, future research may focus on developing novel synthesis methods and exploring the pharmacological applications of these compounds .
properties
IUPAC Name |
5-(2-methoxyphenyl)piperidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-15-11-5-3-2-4-10(11)9-6-7-12(14)13-8-9/h2-5,9H,6-8H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGWGVWHJSGTELP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2CCC(=O)NC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Methoxyphenyl)piperidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.